Cas no 55436-41-4 (Piperazine,1,4-bis(1,3-benzodioxol-5-ylmethyl)-)

• Product Name: Piperazine,1,4-bis(1,3-benzodioxol-5-ylmethyl)-
• CAS No: 55436-41-4
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 375588
• PubChem ID: 96702
• Update Time: 2025-04-19

Piperazine,1,4-bis(1,3-benzodioxol-5-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1,4-bis(1,3-benzodioxol-5-ylmethyl)-
• 1,4-bis(1,3-benzodioxol-5-ylmethyl)piperazine
• 1,4-bis(benzo[1,3]dioxol-5-ylmethyl)piperazine
• 1,4-bis-(3,4-methylenedioxybenzyl) piperazine
• 1,4-bis-(3',4'-methylenedioxybenzyl)-piperazine
• 1,4-bis-benzo[1,3]dioxol-5-ylmethyl-piperazine
• 1,4-bis-piperonylpiperazine
• AC1Q6ZYF
• BRN 0900168
• NCIOpen2_009473
• NSC87032
• Oprea1_179729
• SureCN108678
• 1,4-bis-(3,4-methylenedioxybenzyl)piperazine
• 1,4-bis(benzo[d][1,3]dioxol-5-ylmethyl)piperazine
• AB00077817-01
• WAY-115372-A
• YVSQILWSGSVLFA-UHFFFAOYSA-N
• DTXSID20204008
• 55436-41-4
• SCHEMBL108678
• NSC-87032
• Piperazine, 1,4-bis(1,3-benzodioxol-5-ylmethyl)-
• Q33664310
• EU-0041346
• NSC 87032
• AKOS000554234
• Oprea1_864125

• Inchi： 1S/C20H22N2O4/c1-3-17-19(25-13-23-17)9-15(1)11-21-5-7-22(8-6-21)12-16-2-4-18-20(10-16)26-14-24-18/h1-4,9-10H,5-8,11-14H2
• InChI Key： YVSQILWSGSVLFA-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CN1CCN(CC2=CC=C3C(=C2)OCO3)CC1

Computed Properties

• Exact Mass: 354.15806
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.4
• LogP: 2.33760